2,4-Difluoro-6-(trifluoromethoxy)benzodifluoride
Overview
Description
2,4-Difluoro-6-(trifluoromethoxy)benzodifluoride (DFTBF) is a halogenated aromatic compound belonging to the family of organofluorine compounds. It is a colourless liquid at room temperature, with a boiling point of 62°C and a melting point of −48°C. It is a volatile compound, having a low vapour pressure of 0.0098 kPa at 25°C. DFTBF is used in various scientific and industrial applications, including organic synthesis, pharmaceuticals, and biochemistry.
Mechanism of Action
The mechanism of action of 2,4-Difluoro-6-(trifluoromethoxy)benzodifluoride is not fully understood. However, it is believed that the compound acts as a Lewis acid, which is capable of binding to electron-rich sites on the substrate. This binding facilitates the transfer of electrons from the substrate to the 2,4-Difluoro-6-(trifluoromethoxy)benzodifluoride molecule, resulting in the formation of a new covalent bond.
Biochemical and Physiological Effects
2,4-Difluoro-6-(trifluoromethoxy)benzodifluoride is not known to be toxic to humans or animals. However, it is known to be an irritant to the eyes and skin, and can cause allergic reactions in some individuals. In addition, it is believed to be a mild carcinogen, although further research is needed to confirm this.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,4-Difluoro-6-(trifluoromethoxy)benzodifluoride in laboratory experiments is its low cost and availability. It is also relatively easy to handle and store, and is not volatile or flammable. However, it is important to note that the compound is an irritant and can cause allergic reactions, so it should be handled with care.
Future Directions
Future research into the use of 2,4-Difluoro-6-(trifluoromethoxy)benzodifluoride should focus on its potential applications in pharmaceuticals, biochemistry, and organic synthesis. Additionally, further research should be conducted to determine the compound’s mechanism of action and to assess its potential toxicity and carcinogenicity. Other potential areas of research include the development of new methods for the synthesis of 2,4-Difluoro-6-(trifluoromethoxy)benzodifluoride, as well as the development of new applications for the compound.
Scientific Research Applications
2,4-Difluoro-6-(trifluoromethoxy)benzodifluoride is widely used in scientific research, particularly in the fields of organic synthesis, pharmaceuticals, and biochemistry. It is used as a solvent for a variety of reactions, including nucleophilic substitution, electrophilic addition, and solvolysis. It is also used as a reagent for the synthesis of a variety of compounds, such as heterocyclic compounds, pharmaceuticals, and polymers. Furthermore, it is used as a catalyst in the synthesis of polymers and in the preparation of metal complexes.
properties
IUPAC Name |
2-(difluoromethyl)-1,5-difluoro-3-(trifluoromethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F7O/c9-3-1-4(10)6(7(11)12)5(2-3)16-8(13,14)15/h1-2,7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTVDEDHRQQADIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1OC(F)(F)F)C(F)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F7O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoro-6-(trifluoromethoxy)benzodifluoride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl 4-[4-(hydrazinocarbonyl)benzyl]piperazine-1-carboxylate](/img/structure/B1411522.png)
